1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone

• IUPAC Name: 1-[4-[(2,2-dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H22N2O3/c1-11(19)18-8-6-12(7-9-18)17-13-4-5-14-15(10-13)21-16(2,3)20-14/h4-5,10,12,17H,6-9H2,1-3H3
• InChI Key: WKYPDYPKLGHROO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2=CC3=C(C=C2)OC(O3)(C)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone, also known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances known as bath salts. MDPV is a potent stimulant that has been associated with severe medical complications and addiction. Despite its negative reputation, MDPV has been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in their levels in the brain. This results in a stimulant effect, leading to increased energy, alertness, and euphoria. The exact mechanism of action of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone is not fully understood, and further research is needed to fully elucidate its effects on the brain.
Biochemical and Physiological Effects:
1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause anxiety, paranoia, and hallucinations. In high doses, 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone can lead to seizures, coma, and death. The long-term effects of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone use are not well understood, but it is known to be highly addictive.

Advantages and Limitations for Lab Experiments

1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been used in laboratory experiments to study its effects on the brain and behavior. Its potency and selectivity make it a useful tool for studying the dopamine, norepinephrine, and serotonin systems. However, due to its potential for abuse and addiction, its use in laboratory experiments is highly regulated and restricted.

Future Directions

Future research on 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone should focus on its potential therapeutic effects, including its use in the treatment of depression, anxiety, and ADHD. Further studies are needed to fully elucidate its mechanism of action and its effects on the brain and behavior. Additionally, research on the long-term effects of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone use is needed to fully understand its potential risks and benefits.

Synthesis Methods

1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone can be synthesized using various methods, including the Leuckart reaction and the reductive amination of 3,4-methylenedioxyphenylpropan-2-one. The synthesis of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone requires specialized knowledge and equipment, and it is illegal in many countries.

Scientific Research Applications

1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone has been studied for its potential therapeutic effects, including its use as an antidepressant and anxiolytic. Studies have also explored the use of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone in the treatment of attention deficit hyperactivity disorder (ADHD) and as a cognitive enhancer. However, due to its potential for abuse and addiction, the use of 1-[4-[(2,2-Dimethyl-1,3-benzodioxol-5-yl)amino]piperidin-1-yl]ethanone in clinical settings is highly restricted.